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Introduction
FXYD3, also known as Mat-8 (Mammary tumor 8 kDa protein), is a member of the FXYD family

of small single-pass membrane proteins that act as regulators of the Na+/K+-ATPase pump.

This protein plays a crucial role in maintaining cellular ion homeostasis. Dysregulation of

FXYD3 expression has been implicated in the pathophysiology of several cancers, including

breast, pancreatic, colon, and urothelial carcinomas. Its involvement in cancer progression, cell

proliferation, and drug resistance makes it a significant biomarker and a potential therapeutic

target. This FXYD3 ELISA kit provides a robust and sensitive method for the quantitative

measurement of FXYD3 protein in a variety of biological samples, aiding in the exploration of

its roles in health and disease.

Assay Principle
This FXYD3 ELISA (Enzyme-Linked Immunosorbent Assay) kit is a sandwich immunoassay.

The microplate wells are pre-coated with a monoclonal antibody specific for FXYD3. When

samples or standards containing FXYD3 are added to the wells, the FXYD3 protein is captured

by the immobilized antibody. After washing away unbound substances, a biotinylated detection

antibody that recognizes a different epitope of FXYD3 is added. Subsequently, a streptavidin-

horseradish peroxidase (HRP) conjugate is introduced, which binds to the biotinylated

detection antibody. Following another wash step, a TMB (3,3’,5,5’-tetramethylbenzidine)
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substrate solution is added. The HRP enzyme catalyzes the conversion of the substrate into a

colored product. The intensity of the color, which is proportional to the amount of FXYD3

captured, is measured spectrophotometrically at 450 nm after the addition of a stop solution.

Application Notes
The quantification of FXYD3 protein levels can provide valuable insights in various research

and drug development areas:

Cancer Research: Studies have shown that FXYD3 is frequently overexpressed in several

cancers, including pancreatic ductal adenocarcinoma and breast cancer. In some cancers,

its expression correlates with tumor progression and poor prognosis. This ELISA kit can be

used to quantify FXYD3 levels in tumor lysates and other biological fluids to investigate its

role as a cancer biomarker.

Drug Development: FXYD3 has been implicated in resistance to certain chemotherapeutic

agents. For instance, the SOX9/FXYD3/Src axis is critical for promoting cancer stem cell

function and tamoxifen resistance in ER+ breast cancer. This assay can be utilized to screen

for compounds that modulate FXYD3 expression or to assess the FXYD3 status of patient

samples in clinical trials for targeted therapies.

Cell Signaling Studies: FXYD3 is a key regulator of the Na+/K+-ATPase pump and is

involved in various signaling pathways. In colon cancer, FXYD3 expression is correlated with

the Wnt signaling pathway. In intrahepatic cholangiocarcinoma, FXYD3 has been shown to

interact with IRF7 to regulate the JAK2/STAT5 signaling pathway. This kit can be a valuable

tool for researchers studying these signaling cascades.

Biomarker Discovery and Validation: The ability to accurately quantify FXYD3 in easily

accessible samples like serum and plasma makes this kit suitable for studies aimed at

validating FXYD3 as a clinical biomarker for diagnosis, prognosis, or monitoring treatment

response.

Data Presentation
Kit Performance Characteristics
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Parameter Specification

Assay Type Sandwich ELISA

Sample Types
Serum, Plasma, Cell Culture Supernatants, Cell

and Tissue Lysates

Detection Range 15.625 - 1000 pg/mL

Sensitivity 9.375 pg/mL

Specificity
Human FXYD3. No significant cross-reactivity

with other related proteins.

Assay Time Approximately 4 hours

Note: These values are representative and may vary slightly between different kit lots. Please

refer to the certificate of analysis provided with your specific kit.

Expected FXYD3 Levels in Biological Samples
Sample Type

Expected Concentration
Range

Reference

Normal Human Plasma Low / Undetectable

Serum from Healthy Donors Low / Undetectable

Pancreatic Cancer Tissue

Lysate

Significantly higher than

normal pancreatic tissue

Breast Cancer Tissue Lysate
Higher than normal breast

tissue

Colon Cancer Tissue Lysate
Variable, can be lower than

normal colon tissue

Note: The actual concentration of FXYD3 can vary significantly depending on the individual,

disease state, and sample handling. It is recommended to perform a pilot study to determine

the optimal sample dilution.
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Experimental Protocols
Reagent Preparation

Bring all reagents to room temperature before use.

Wash Buffer (1x): If provided as a concentrate, dilute with deionized or distilled water to the

final working volume as indicated on the vial.

Standard: Reconstitute the lyophilized FXYD3 standard with the provided standard diluent to

create a stock solution. Allow

To cite this document: BenchChem. [FXYD3 ELISA Kit: Application Notes and Protocols for
Protein Quantification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143326#fxyd3-elisa-kit-for-protein-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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